Calyculin A

• CAS No.: 101932-71-2
• Product Name: Calyculin A
• Molecular Formula: C50H81N4O15P
• Molecular Weight: 1009.2 g/mol
• IUPAC Name: [(2R,3R,5R,7R,8S,9S)-2-[(1S,3S,4S,5R,6R,7E,9E,11E,13Z)-14-cyano-3,5-dihydroxy-1-methoxy-4,6,8,9,13-pentamethyltetradeca-7,9,11,13-tetraenyl]-9-[(E)-3-[2-[(2S)-4-[[(2S,3S,4S)-4-(dimethylamino)-2,3-dihydroxy-5-methoxypentanoyl]amino]butan-2-yl]-1,3-oxazol-4-yl]prop-2-enyl]-7-hydroxy-4,4,8-trimethyl-1,10-dioxaspiro[4.5]decan-3-yl] dihydrogen phosphate
• Standard InChI: InChI=1S/C50H81N4O15P/c1-29(20-22-51)16-14-17-30(2)32(4)24-33(5)42(57)35(7)38(55)25-41(65-13)45-46(69-70(61,62)63)49(8,9)50(68-45)26-39(56)34(6)40(67-50)19-15-18-36-27-66-48(53-36)31(3)21-23-52-47(60)44(59)43(58)37(28-64-12)54(10)11/h14-18,20,24,27,31,33-35,37-46,55-59H,19,21,23,25-26,28H2,1-13H3,(H,52,60)(H2,61,62,63)/b16-14+,18-15+,29-20-,30-17+,32-24+/t31-,33+,34-,35-,37-,38-,39+,40-,41-,42+,43-,44-,45+,46-,50+/m0/s1
• Standard InChIKey: FKAWLXNLHHIHLA-YCBIHMBMSA-N
• Isomeric SMILES: C[C@H]1[C@@H](C[C@@]2(C([C@H]([C@H](O2)[C@H](C[C@@H]([C@H](C)[C@@H]([C@H](C)/C=C(\C)/C(=C/C=C/C(=C\C#N)/C)/C)O)O)OC)OP(=O)(O)O)(C)C)O[C@H]1C/C=C/C3=COC(=N3)[C@@H](C)CCNC(=O)[C@H]([C@H]([C@H](COC)N(C)C)O)O)O
• SMILES: CC1C(CC2(C(C(C(O2)C(CC(C(C)C(C(C)C=C(C)C(=CC=CC(=CC#N)C)C)O)O)OC)OP(=O)(O)O)(C)C)OC1CC=CC3=COC(=N3)C(C)CCNC(=O)C(C(C(COC)N(C)C)O)O)O
• Canonical SMILES: CC1C(CC2(C(C(C(O2)C(CC(C(C)C(C(C)C=C(C)C(=CC=CC(=CC#N)C)C)O)O)OC)OP(=O)(O)O)(C)C)OC1CC=CC3=COC(=N3)C(C)CCNC(=O)C(C(C(COC)N(C)C)O)O)O
• Appearance: Solid powder
• Description: Calyculin A is a natural, cell-permeable inhibitor of the serine-threonine protein phosphatases (PP) PP1 and PP2A (IC50s = 0.3-0.7 and 0.5-1 nM, respectively). It is without significant effect against PP2B, PP2C, and PP4.2 Through its effects on PP1 and PP2A, calyculin A has been shown to either promote or inhibit cancer cell growth in tumor cell lines and animal models.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Calyculin A; Hemicalyculin A
• Reference: 1: Wakimoto T, Egami Y, Nakashima Y, Wakimoto Y, Mori T, Awakawa T, Ito T, Kenmoku H, Asakawa Y, Piel J, Abe I. Calyculin biogenesis from a pyrophosphate protoxin produced by a sponge symbiont. Nat Chem Biol. 2014 Aug;10(8):648-55. doi: 10.1038/nchembio.1573. Epub 2014 Jun 29. PubMed PMID: 24974231.; 2: Almasry M, Jemaà M, Mischitelli M, Faggio C, Lang F. Stimulation of Suicidal Erythrocyte Death by Phosphatase Inhibitor Calyculin A. Cell Physiol Biochem. 2016;40(1-2):163-171. Epub 2016 Nov 18. PubMed PMID: 27855413.; 3: Chartier L, Rankin LL, Allen RE, Kato Y, Fusetani N, Karaki H, Watabe S, Hartshorne DJ. Calyculin-A increases the level of protein phosphorylation and changes the shape of 3T3 fibroblasts. Cell Motil Cytoskeleton. 1991;18(1):26-40. PubMed PMID: 1848484.; 4: Edelson JR, Brautigan DL. The Discodermia calyx toxin calyculin a enhances cyclin D1 phosphorylation and degradation, and arrests cell cycle progression in human breast cancer cells. Toxins (Basel). 2011 Jan;3(1):105-19. doi: 10.3390/toxins3010105. Epub 2011 Jan 24. PubMed PMID: 22069692; PubMed Central PMCID: PMC3210456.; 5: Gutierrez LM, Quintanar JL, Rueda J, Viniegra S, Reig JA. The protein phosphatase inhibitor calyculin-A affects catecholamine secretion and granular distribution in cultured adrenomedullary chromaffin cells. Eur J Cell Biol. 1995 Sep;68(1):88-95. PubMed PMID: 8549595.; 6: Holy M, Brautigan DL. Calyculin A from Discodermia calyx is a dual action toxin that blocks calcium influx and inhibits protein Ser/Thr phosphatases. Toxins (Basel). 2012 Oct;4(10):940-54. doi: 10.3390/toxins4100940. Epub 2012 Oct 22. PubMed PMID: 23162706; PubMed Central PMCID: PMC3496997.; 7: Leopoldt D, Yee HF Jr, Rozengurt E. Calyculin-A induces focal adhesion assembly and tyrosine phosphorylation of p125(Fak), p130(Cas), and paxillin in Swiss 3T3 cells. J Cell Physiol. 2001 Jul;188(1):106-19. PubMed PMID: 11382927.; 8: Pozuelo-Rubio M, Leslie NR, Murphy J, Mackintosh C. Mechanism of activation of PKB/Akt by the protein phosphatase inhibitor Calyculin A. Cell Biochem Biophys. 2010 Dec;58(3):147-56. doi: 10.1007/s12013-010-9101-4. PubMed PMID: 20717744; PubMed Central PMCID: PMC3627045.; 9: Yu G, Li Y, Tian Q, Liu R, Wang Q, Wang JZ, Wang X. Berberine attenuates calyculin A-induced cytotoxicity and Tau hyperphosphorylation in HEK293 cells. J Alzheimers Dis. 2011;24(3):525-35. doi: 10.3233/JAD-2011-101779. PubMed PMID: 21297267.; 10: Kramer JM, Evans A, Drury K, Moore K. Calyculin-A improves chromosome condensation for cytogenetic analysis of blastomeres from bovine and murine eight-cell stage embryos. Theriogenology. 2008 Sep 1;70(4):692-703. doi: 10.1016/j.theriogenology.2008.04.048. Epub 2008 Jun 16. PubMed PMID: 18556054.; 11: Kita A, Matsunaga S, Takai A, Kataiwa H, Wakimoto T, Fusetani N, Isobe M, Miki K. Crystal structure of the complex between calyculin A and the catalytic subunit of protein phosphatase 1. Structure. 2002 May;10(5):715-24. Erratum in: Structure (Camb). 2002 Aug;10(8):1149.. PubMed PMID: 12015153.; 12: Wakimoto T, Egami Y, Abe I. Calyculin: Nature's way of making the sponge-derived cytotoxin. Nat Prod Rep. 2016 Jun 2;33(6):751-60. doi: 10.1039/c5np00123d. Review. PubMed PMID: 26923942.; 13: Okamura H, Yoshida K, Morimoto H, Haneji T. PTEN expression elicited by EGR-1 transcription factor in calyculin A-induced apoptotic cells. J Cell Biochem. 2005 Jan 1;94(1):117-25. PubMed PMID: 15517593.; 14: Lindvall MK, Pihko PM, Koskinen AM. The binding mode of calyculin A to protein phosphatase-1. A novel spiroketal vector model. J Biol Chem. 1997 Sep 12;272(37):23312-6. PubMed PMID: 9287341.; 15: Kowalska A, Srebniak M, Wawrzkiewicz A, Kamiński K. The influence of calyculin A on lymphocytes in vitro. J Appl Genet. 2003;44(3):413-8. PubMed PMID: 12923316.; 16: Tosuji H, Fusetani N, Seki Y. Calyculin A causes the activation of histone H1 kinase and condensation of chromosomes in unfertilized sea urchin eggs independently of the maturation-promoting factor. Comp Biochem Physiol C Toxicol Pharmacol. 2003 Aug;135(4):415-24. PubMed PMID: 12965186.; 17: Qiu L, Yoshida K, Amorim BR, Okamura H, Haneji T. Calyculin A stimulates the expression of TNF-alpha mRNA via phosphorylation of Akt in mouse osteoblastic MC3T3-E1 cells. Mol Cell Endocrinol. 2007 Jun 15;271(1-2):38-44. Epub 2007 Apr 4. PubMed PMID: 17482757.; 18: Yang IC, Cheng TH, Wang F, Price EM, Hwang TC. Modulation of CFTR chloride channels by calyculin A and genistein. Am J Physiol. 1997 Jan;272(1 Pt 1):C142-55. PubMed PMID: 9038820.; 19: Volter KE, Pierens GK, Quinn RJ, Wakimoto T, Matsunaga S, Fusetani N. The solution structures of calyculin A and dephosphonocalyculin A by NMR. Bioorg Med Chem Lett. 1999 Mar 8;9(5):717-22. PubMed PMID: 10201835.; 20: Ishihara H, Martin BL, Brautigan DL, Karaki H, Ozaki H, Kato Y, Fusetani N, Watabe S, Hashimoto K, Uemura D, et al. Calyculin A and okadaic acid: inhibitors of protein phosphatase activity. Biochem Biophys Res Commun. 1989 Mar 31;159(3):871-7. PubMed PMID: 2539153.
• PubChem Compound: 5311365
• Last Modified: Nov 11 2021